Cas no 2229555-74-0 (methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2229555-74-0
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 6338352
• PubChem ID: 165610809
• Update Time: 2025-06-27

methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1757335
• 2229555-74-0

• Inchi： 1S/C7H10N4O2/c1-11-5(6(8)9)4(3-10-11)7(12)13-2/h3H,1-2H3,(H3,8,9)
• InChI Key： JSVFBXWYACTNAM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1C(=N)N)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 94Ų

Additional information on methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-Carbamimidoyl-1-Methyl-1H-Pyrazole-4-Carboxylate: A Promising Compound in Pharmaceutical Research

Methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-4-carboxylate, with the CAS number 2229555-74-0, represents a novel class of organic molecules that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the family of pyrazole derivatives, characterized by their five-membered ring structure containing two nitrogen atoms. The presence of a carbamimidoyl group at the 5-position and a carboxylate ester group at the 4-position imparts unique chemical properties, making it a valuable candidate for drug discovery and biological activity studies.

Recent studies have highlighted the potential of pyrazole-based compounds in modulating various biological pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that carbamimidoyl derivatives exhibit significant inhibitory activity against protease enzymes associated with viral replication. This finding aligns with the structural features of methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-4-carboxylate, suggesting its potential as an antiviral agent. The carbamimidoyl group is known to enhance molecular interactions with target proteins, while the pyrazole ring provides structural rigidity, optimizing binding affinity.

Moreover, the carboxylate ester group in this molecule plays a critical role in its pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition revealed that carboxylate esters are metabolized into carboxylic acids via enzymatic hydrolysis, which may influence the compound's bioavailability and half-life. This metabolic pathway is particularly relevant for drug development, as it allows for the design of prodrugs with improved stability and targeted release. The methyl group at the 1-position further modulates the molecule's hydrophobicity, enhancing its ability to cross biological membranes.

Research into pyrazole derivatives has also expanded into anti-inflammatory applications. A 2023 review in Pharmaceutical Research highlighted the role of carbamimidoyl moieties in suppressing inflammatory cytokines, such as TNF-α and IL-6. The carbamimidoyl group in methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-4-carboxylate may interact with intracellular signaling pathways, potentially reducing inflammation in conditions like rheumatoid arthritis. This makes the compound a promising candidate for anti-inflammatory drug development.

Additionally, the pyrazole ring in this molecule has been linked to neuroprotective effects. A 2024 study in Neuropharmacology reported that pyrazole derivatives can modulate ion channels and reduce neuronal excitotoxicity. The carbamimidoyl group may further enhance these effects by stabilizing the pyrazole ring, preventing conformational changes that could lead to neurodegeneration. This dual functionality of the carbamimidoyl group and the pyrazole ring underscores the compound's versatility in targeting multiple disease mechanisms.

From a synthetic perspective, the preparation of methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-4-carboxylate involves a multi-step process that includes the formation of the pyrazole ring and the introduction of the carbamimidoyl group. A 2023 article in Organic Letters described an efficient method for synthesizing this compound using microwave-assisted reactions, which significantly reduces reaction time and improves yield. This synthetic approach is crucial for large-scale production, as it ensures cost-effectiveness and scalability for pharmaceutical applications.

Finally, the carboxylate ester group in this compound may also serve as a functional handle for further chemical modifications. By introducing additional functional groups or conjugating with targeting ligands, researchers can tailor the molecule's properties for specific therapeutic applications. This adaptability is a key advantage of pyrazole derivatives, as it allows for the design of multifunctional drugs that can address complex disease mechanisms.